Cas no 887206-02-2 (3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 887206-02-2
• MF: C₁₆H₁₁ClN₄OS₂
• MW: 374.867738962173
• CID: 5805141
• PubChem ID: 2049999
• Update Time: 2025-06-30

3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(3-chlorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• 3-((4-(3-chlorophenyl)-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one
• F1923-0040
• AKOS024618822
• 887206-02-2
• 3-{[4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one
• 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C16H11ClN4OS2/c17-10-4-3-5-11(8-10)21-14(18-19-15(21)23)9-20-12-6-1-2-7-13(12)24-16(20)22/h1-8H,9H2,(H,19,23)
• InChI Key： XJHFFJHNGIQJBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(NN=C1CN1C(=O)SC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 374.0062810g/mol
• Monoisotopic Mass: 374.0062810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one

Research Briefing on 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one (CAS: 887206-02-2)

In recent years, the compound 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one (CAS: 887206-02-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a 1,2,4-triazole and benzothiazole scaffold, has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. The following briefing synthesizes the latest research findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical relevance.

The synthesis of 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one involves a multi-step process, typically starting with the condensation of 3-chlorophenylhydrazine with carbon disulfide to form the 1,2,4-triazole-5-thiol intermediate. Subsequent alkylation with 2-chloromethylbenzothiazole yields the target compound. Recent advancements in synthetic methodologies have focused on improving yield and purity, with green chemistry approaches gaining traction. For instance, microwave-assisted synthesis has been reported to reduce reaction times and enhance efficiency.

Pharmacologically, this compound has been investigated for its inhibitory effects on various enzymes, including carbonic anhydrases (CAs) and protein kinases. Studies indicate that the presence of the 3-chlorophenyl and sulfanyl groups enhances binding affinity to the active sites of these enzymes. In particular, the compound exhibits nanomolar inhibition constants (Ki) against CA isoforms II and IX, suggesting potential applications in glaucoma and cancer therapy. Additionally, preliminary in vitro studies have shown antiproliferative activity against certain cancer cell lines, possibly mediated through the inhibition of cell cycle regulators.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile. Oral administration in rodent models revealed moderate bioavailability and a half-life conducive to once-daily dosing. Metabolite identification studies highlighted the formation of a glucuronide conjugate as the primary metabolic pathway, with minimal toxicity observed at therapeutic doses. These findings underscore the compound's potential as a lead candidate for further preclinical development.

Despite these promising results, challenges remain. The compound's solubility in aqueous media is limited, necessitating formulation strategies such as nanoparticle encapsulation or prodrug derivatization. Furthermore, off-target effects on other enzymes in the CA family warrant careful consideration in therapeutic applications. Ongoing research is exploring structural modifications to enhance selectivity and reduce potential side effects.

In conclusion, 3-{4-(3-chlorophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}-2,3-dihydro-1,3-benzothiazol-2-one represents a versatile scaffold with significant therapeutic potential. Continued investigation into its mechanism of action, optimization of its pharmacokinetic properties, and evaluation in disease-relevant models will be critical to advancing this compound toward clinical translation. The integration of computational modeling and high-throughput screening may further accelerate its development as a novel therapeutic agent.